Cas no 53145-97-4 (1-Heptanamine, N-2-propynyl-)

• Product Name: 1-Heptanamine, N-2-propynyl-
• CAS No: 53145-97-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 4023435
• Update Time: 2026-04-17

1-Heptanamine, N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine, N-2-propynyl-

Additional information on 1-Heptanamine, N-2-propynyl-

The Role of N-(prop-2-ynyl)heptanamine (CAS No. 53145-97-4) in Chemical and Biomedical Applications

N-(prop-2-ynyl)heptanamine, a linear primary amine functionalized with a terminal alkyne group at the N-position, has emerged as a versatile compound in contemporary chemical research and biomedical innovation. Its chemical structure, comprising a seven-carbon alkyl chain (heptane) substituted with an ethynyl group (C≡CH), provides unique reactivity profiles and tunable physicochemical properties. Recent advancements in synthetic methodologies have enabled precise control over its preparation, while its conjugation potential with biomolecules has positioned it as a valuable tool in drug design and diagnostic technologies.

Structural characterization via NMR spectroscopy reveals that the compound's terminal alkyne moiety exhibits high nucleophilicity, facilitating efficient CuAAC click chemistry reactions under mild conditions. This property is leveraged in the development of bioconjugates for targeted drug delivery systems, where it serves as a modular linker between therapeutic payloads and targeting ligands. A 2023 study published in ACS Chemical Biology demonstrated its application in synthesizing fluorescently labeled peptides for real-time imaging of cellular processes, highlighting its compatibility with bioorthogonal chemistry principles.

In medicinal chemistry applications, N-(prop-2-ynyl)heptanamine has been incorporated into multi-component synthesis strategies to construct complex pharmacophores. Researchers at the University of Cambridge reported its use as an intermediate in the synthesis of novel kinase inhibitors through Sonogashira cross-coupling reactions with aryl halides. The compound's extended hydrocarbon chain provides optimal lipophilicity for membrane permeation while maintaining aqueous solubility due to the amine functionality, balancing key parameters for drug-like behavior.

Recent investigations into its biological activity have uncovered unexpected interactions with lipid signaling pathways. A collaborative study between Stanford University and Genentech revealed that when conjugated to ceramide analogs via click chemistry, this compound modulates sphingolipid metabolism in cancer cells more effectively than traditional alkene-functionalized analogs. The terminal alkyne's ability to form stable triazole linkages under physiological conditions was shown to enhance intracellular stability by 68%, according to data from 1H-NMR metabolic profiling experiments.

In material science applications, this compound serves as a platform for constructing stimuli-responsive polymers through controlled radical polymerization techniques. A 2023 paper in Advanced Materials described its use as a monomer unit in RAFT polymerization systems to create temperature-sensitive hydrogels for tissue engineering. The combination of alkyne functionality and alkyl chain length allows precise tuning of phase transition temperatures between 37°C and 45°C, critical for biomedical implant applications.

Synthesis optimization has seen significant progress through catalytic asymmetric approaches. Researchers at MIT recently developed a chiral copper catalyst system that achieves enantiopure derivatives of this compound with >98% ee under solvent-free conditions. This advancement reduces environmental impact while improving scalability for industrial applications compared to traditional methods requiring hazardous solvents like THF or DMF.

Bioconjugation studies now explore its role in antibody-drug conjugates (ADCs). A Nature Communications study from 2024 demonstrated that attaching cytotoxic payloads via strain-promoted azide−alkyne cycloaddition (SPAAC) using this compound results in ADCs with improved payload retention during circulation. The terminal alkyne's reactivity window allows selective conjugation without compromising antibody integrity, addressing longstanding challenges in ADC development.

In analytical chemistry contexts, this compound functions as an effective derivatizing agent for mass spectrometry analysis of carboxylic acids. A methodological breakthrough published in Analytical Chemistry involves coupling it with fatty acid derivatives using copper-catalyzed azide−alkyne cycloaddition (CuAAC), enabling simultaneous detection and quantification across multiple lipid species within complex biological matrices.

The compound's photophysical properties have also been explored through π-conjugated systems engineering. Collaborative work between ETH Zurich and Roche showed that when appended to porphyrin frameworks via click chemistry, it enhances light absorption characteristics critical for photodynamic therapy applications. Time-resolved fluorescence studies indicated improved singlet oxygen generation efficiency by 40% compared to conventional porphyrin linkers.

Thermal stability analysis conducted under accelerated testing conditions (Journal of Thermal Analysis and Calorimetry, 2023) revealed decomposition onset at 187°C under nitrogen atmosphere, making it suitable for high-throughput screening processes requiring elevated reaction temperatures up to 160°C without degradation risk. Its low vapor pressure (-log P = 1.8 at 25°C) ensures safe handling during formulation stages compared to more volatile amine derivatives.

In enzyme inhibition studies published this year (Bioorganic & Medicinal Chemistry Letters), the compound displayed selectivity towards histone deacetylase isoforms HDAC6 and HDAC9 at nanomolar concentrations when functionalized with benzamide groups through hydrazone formation pathways. This selectivity profile suggests potential utility in developing epigenetic therapies targeting neurodegenerative diseases without affecting off-target HDAC isoforms critical for cellular homeostasis.

Cryogenic electron microscopy (cryo-EM) studies involving this compound as part of peptidomimetic scaffolds (eLife Sciences, Q3 2023) revealed unique hydrogen bonding patterns when incorporated into β-sheet structures. These findings are being applied to design protein aggregation inhibitors against amyloid-related disorders such as Alzheimer's disease, where the heptyl chain provides necessary rigidity while the alkyne allows site-specific crosslinking within protein networks.

Sustainable synthesis approaches now dominate research efforts involving this compound's production pathway optimization (Greener Synthesis Journal, June 2024). A novel continuous-flow process using recyclable palladium catalysts achieves >95% yield while reducing energy consumption by integrating microwave-assisted steps with solvent recovery systems compliant with ISO 14064 standards on carbon footprint measurement.

Bioavailability studies conducted on murine models (Molecular Pharmaceutics, April 2024) demonstrated oral absorption rates exceeding conventional amine compounds when formulated into solid lipid nanoparticles containing polyethylene glycol modifiers attached via alkene−alkyne metathesis reactions. The resulting prodrug formulations achieved plasma half-lives extended by ~5 hours compared to free amine counterparts due to enhanced resistance against first-pass metabolism effects.

The compound's role in metal organic framework (MOF) construction has opened new avenues for gas storage solutions (Nature Chemistry, July 2023). By incorporating it into ligand systems through click reactions during MOF assembly processes, researchers achieved methane adsorption capacities up to ~6 mmol/g at ambient conditions - significantly higher than analogous MOFs built without terminal alkyne functionalization - due to synergistic interactions between amine groups and metal coordination sites.

Its application extends into advanced drug delivery systems such as pH-responsive micelles developed by Osaka University researchers (Biomaterials Science, November 2023). When used alongside poly(ethylene glycol)-block-poly(lactic acid), the terminal alkyne enables post-polymerization modification using thiol−ene click reactions triggered specifically at endosomal pH levels (~6 pH), ensuring targeted release mechanisms while maintaining colloidal stability under physiological conditions (~7.4 pH).

Critical advances were made regarding its use in peptide macrocyclization strategies (Chemical Science, March 2024). By employing strain-promoted cycloaddition techniques under aqueous conditions, researchers successfully formed macrocyclic peptides resistant to enzymatic degradation while retaining bioactivity levels comparable to linear counterparts - a breakthrough validated through X-ray crystallography studies showing maintained active site conformations post-cyclization.

The compound's compatibility with live-cell imaging platforms was recently demonstrated (JACS Au, January 2024). When coupled with tetrazine-functionalized fluorescent dyes using inverse electron demand Diels-Alder reactions ("tetrazine ligation"), it enabled real-time tracking of membrane protein trafficking without perturbing cellular processes - validated through super-resolution microscopy experiments showing sub-diffraction limit resolution capabilities (~8 nm).

Safety assessment data from OECD guideline-compliant toxicity tests indicate LD₅₀ values exceeding standard safety thresholds (>5 g/kg orally), supporting its classification as non-toxic per GHS criteria when handled according to standard laboratory protocols involving appropriate PPE and fume hood ventilation requirements outlined by OSHA regulations applicable to organic synthesis environments.